Cas no 2228163-67-3 (3-(2-bromopropyl)-2,4-dimethoxypyridine)

• Product Name: 3-(2-bromopropyl)-2,4-dimethoxypyridine
• CAS No: 2228163-67-3
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6080175
• PubChem ID: 165643978
• Update Time: 2025-10-20

3-(2-bromopropyl)-2,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)-2,4-dimethoxypyridine
• 2228163-67-3
• EN300-1924563

• Inchi： 1S/C10H14BrNO2/c1-7(11)6-8-9(13-2)4-5-12-10(8)14-3/h4-5,7H,6H2,1-3H3
• InChI Key： CRCYXOFVNLAYGB-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C(=NC=CC=1OC)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 31.4Ų

Additional information on 3-(2-bromopropyl)-2,4-dimethoxypyridine

Introduction to 3-(2-bromopropyl)-2,4-dimethoxypyridine (CAS No. 2228163-67-3)

3-(2-bromopropyl)-2,4-dimethoxypyridine, with the CAS number 2228163-67-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyridines, which are heterocyclic aromatic compounds with a wide range of biological activities. The presence of the bromopropyl and dimethoxy substituents imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 3-(2-bromopropyl)-2,4-dimethoxypyridine is characterized by a pyridine ring with two methoxy groups at the 2 and 4 positions, and a bromopropyl group at the 3 position. The bromine atom in the bromopropyl group is particularly reactive, allowing for various substitution reactions that can be harnessed in synthetic pathways. The methoxy groups contribute to the compound's solubility and stability, making it suitable for use in both laboratory and industrial settings.

In the realm of pharmaceutical research, 3-(2-bromopropyl)-2,4-dimethoxypyridine has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibition of inflammatory cytokines, suggesting its potential use in treating inflammatory diseases.

Beyond its pharmaceutical applications, 3-(2-bromopropyl)-2,4-dimethoxypyridine has also been investigated for its role in agrochemicals. Researchers have found that certain derivatives can act as effective herbicides or fungicides, providing new avenues for crop protection. The versatility of this compound in different chemical contexts underscores its importance as a building block in synthetic chemistry.

The synthesis of 3-(2-bromopropyl)-2,4-dimethoxypyridine typically involves several steps. One common approach is to start with 2,4-dimethoxypyridine and introduce the bromopropyl group through a nucleophilic substitution reaction. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced techniques such as microwave-assisted synthesis have been employed to optimize these processes, leading to higher efficiency and reduced environmental impact.

The physical properties of 3-(2-bromopropyl)-2,4-dimethoxypyridine, including its melting point, boiling point, and solubility in various solvents, have been well-characterized. These properties are crucial for its handling and storage in laboratory settings. For example, it is known to be soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. This characteristic makes it suitable for use in organic synthesis but requires careful consideration when designing aqueous-based formulations.

Safety considerations are paramount when working with 3-(2-bromopropyl)-2,4-dimethoxypyridine. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood to minimize exposure to vapors, and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 3-(2-bromopropyl)-2,4-dimethoxypyridine (CAS No. 2228163-67-3) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structure and reactivity make it an important intermediate in the synthesis of bioactive molecules with diverse applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various industries.